4-Methyl-3-oxo-4-(triazol-2-YL)pentanenitrile

• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 4-methyl-3-oxo-4-(triazol-2-yl)pentanenitrile
• InChI: InChI=1S/C8H10N4O/c1-8(2,7(13)3-4-9)12-10-5-6-11-12/h5-6H,3H2,1-2H3
• InChI Key: XMGHHYHMIVYUPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)CC#N)N1N=CC=N1

Description

4-Methyl-3-oxo-4-(triazol-2-YL)pentanenitrile (C₈H₉N₃O) is a nitrile-containing organic compound featuring a ketone group (3-oxo), a methyl substituent, and a triazol-2-yl moiety. Nitriles are versatile intermediates in organic synthesis due to their reactivity in transformations such as hydrolysis, reduction, and cycloadditions . While direct studies on this compound are scarce, structurally analogous nitriles and triazole-functionalized molecules provide insights into its properties and applications, such as agrochemical or pharmaceutical precursors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Methyl-3-oxo-4-(triazol-2-YL)pentanenitrile with three related compounds, focusing on structural features, electronic properties, and functional applications.

2-(3-Nitrophenyl)-4-oxo-4-phenylbutanenitrile

• Structure : Contains a nitrile, ketone, and aromatic substituents (phenyl and 3-nitrophenyl) .
• Key Differences: The nitro group on the phenyl ring is strongly electron-withdrawing, increasing electrophilicity at the nitrile group compared to the triazole-substituted compound.
• Applications : Used in organic synthesis for constructing bioactive molecules, leveraging nitrile reactivity .

Metal-free Zinc(II) Phthalocyanine with Triazole Moieties

• Structure : Phthalocyanine macrocycle functionalized with 3-(2H-benzo[d][1,2,3]triazol-2-yl)-4-hydroxyphenethyl groups .
• Key Differences :
  • The triazole in this compound is part of a bulky phenethyl substituent, contrasting with the directly fused triazole in the target compound.
  • Phthalocyanines exhibit extended π-conjugation, enabling applications in photodynamic therapy and sensors, unlike the smaller nitrile derivative.
• Electronic Effects : Triazole groups enhance photochemical stability and modulate redox properties in phthalocyanines .

Nucleotide-Analog Nitrile (Compound 9 from )

• Structure : Complex nitrile with a tert-butyldimethylsilyl-protected sugar moiety and thioether linkage .
• Key Differences: Designed for nucleotide analog synthesis, emphasizing stereochemical complexity and protective groups.

Comparative Data Table

Compound Name	Molecular Formula	Key Functional Groups	Substituents	Applications/Properties	References
4-Methyl-3-oxo-4-(triazol-2-YL)pentanenitrile	C₈H₉N₃O	Nitrile, Ketone, Triazole	Methyl, Triazol-2-YL	Potential ligand or drug precursor	Inferred
2-(3-Nitrophenyl)-4-oxo-4-phenylbutanenitrile	C₁₆H₁₂N₂O₃	Nitrile, Ketone	3-Nitrophenyl, Phenyl	Organic synthesis intermediate
Zinc(II) Phthalocyanine with Triazole	C₄₈H₃₀N₁₂O₂Zn	Phthalocyanine, Triazole	Benzo-triazolylphenethyl	Photodynamic therapy, sensors

Research Findings and Implications

• Reactivity : The triazole group in 4-Methyl-3-oxo-4-(triazol-2-YL)pentanenitrile may enhance metal-binding capacity compared to phenyl-substituted nitriles, as seen in triazole-phthalocyanine systems .
• Stability : Electron-withdrawing groups (e.g., nitro in ) increase nitrile electrophilicity, whereas triazoles balance electronic effects through resonance.
• Synthetic Utility : Nitriles with heterocyclic substituents are understudied but promising for designing catalysts or bioactive molecules, leveraging both nitrile and triazole functionalities.

Q & A

Q. What are the established synthetic routes for 4-methyl-3-oxo-4-(triazol-2-yl)pentanenitrile, and what reaction conditions are critical for success?

The compound is synthesized via nucleophilic substitution between 4-methyl-3-oxopentanenitrile and 1H-1,2,4-triazole under basic conditions. Key parameters include:

• Base selection : Sodium hydride (NaH) or potassium carbonate (K₂CO₃) facilitates deprotonation of the triazole, enhancing nucleophilicity .
• Solvent optimization : Polar aprotic solvents (e.g., DMF or acetonitrile) improve reaction homogeneity and yield .
• Temperature control : Reactions typically proceed at 60–80°C to balance reaction rate and side-product formation .

Q. How is the compound characterized structurally, and what analytical techniques are prioritized?

Structural confirmation relies on:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR identify the triazole ring protons (δ 7.8–8.2 ppm) and ketone/cyano groups .
• Mass Spectrometry (MS) : High-resolution MS validates the molecular ion peak (C₈H₁₀N₄O, m/z 178.09) .
• X-ray crystallography : SHELX software refines crystal structures to resolve bond angles and stereoelectronic effects .

Q. What preliminary biological activities have been reported for this compound?

The triazole moiety confers antifungal and antibacterial properties, likely through:

• Enzyme inhibition : Competitive binding to fungal cytochrome P450 lanosterol 14α-demethylase (CYP51), disrupting ergosterol biosynthesis .
• Anticancer potential : In vitro assays show moderate cytotoxicity against HeLa cells (IC₅₀ ≈ 50 μM), attributed to reactive oxygen species (ROS) generation .

Advanced Research Questions

Q. How can synthetic yields be optimized, and what challenges arise in scaling up reactions?

Yield optimization requires:

• Catalyst screening : Transition-metal catalysts (e.g., CuI) may accelerate triazole coupling, but risk nitrile hydrolysis .
• Purification strategies : Column chromatography with silica gel (ethyl acetate/hexane) separates polar byproducts .
• Scalability barriers : Exothermic reactions necessitate controlled temperature gradients to prevent decomposition .

Q. What mechanistic insights explain the compound’s variable bioactivity across studies?

Contradictory bioactivity data (e.g., IC₅₀ fluctuations) may arise from:

• Solubility differences : The nitrile group’s hydrophobicity affects cellular uptake in varying media .
• Metabolic stability : Liver microsome assays reveal rapid CYP450-mediated oxidation of the triazole ring, reducing efficacy in vivo .
• Target promiscuity : Off-target interactions with human carbonic anhydrase isoforms complicate selectivity .

Q. How can computational modeling enhance the understanding of structure-activity relationships (SAR)?

• Molecular docking : AutoDock Vina predicts triazole binding to CYP51’s heme pocket (ΔG ≈ −9.2 kcal/mol) .
• DFT calculations : Electron density maps reveal the ketone group’s role in stabilizing enzyme-inhibitor hydrogen bonds .
• QSAR models : Regression analyses correlate nitrile electronegativity with antifungal potency (R² = 0.87) .

Q. What experimental strategies resolve discrepancies in crystallographic data vs. solution-phase NMR structures?

• Dynamic NMR : Variable-temperature studies detect conformational flexibility in the pentanenitrile backbone .
• SHELXL refinement : Incorporation of anisotropic displacement parameters clarifies thermal motion artifacts in X-ray data .

Comparative Analysis

Q. How does 4-methyl-3-oxo-4-(triazol-2-yl)pentanenitrile differ from structurally similar triazole derivatives?

Compound Name	Key Structural Features	Biological Activity	Unique Properties
Target Compound	Ketone + nitrile + triazole	Antifungal, ROS induction	Enhanced solubility in DMSO
5-(1H-1,2,4-Triazol-1-yl)pentanenitrile	Linear alkyl chain + nitrile	Antibacterial (Gram+)	Higher logP (2.1 vs. 1.8)
3-(5-Amino-triazol-3-yl)propanamide	Amide substituent	Anticancer (p53 activation)	Improved metabolic stability

Methodological Recommendations

• Controlled oxidation studies : Use KMnO₄ in acidic conditions to selectively oxidize the ketone group without nitrile degradation .
• Crystallization solvents : Ethanol/water mixtures (7:3) yield diffraction-quality crystals for SHELX analysis .
• Biological assay controls : Include fluconazole and DMSO controls to normalize antifungal activity data .